N-((5-((4-bromobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(4-chlorophenoxy)acetamide

• IUPAC Name: N-[[5-[(4-bromophenyl)methylsulfanyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C24H19BrClFN4O2S/c25-17-3-1-16(2-4-17)15-34-24-30-29-22(31(24)20-9-7-19(27)8-10-20)13-28-23(32)14-33-21-11-5-18(26)6-12-21/h1-12H,13-15H2,(H,28,32)
• InChI Key: OHEOEUCJGWVPSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NN=C(N2C3=CC=C(C=C3)F)CNC(=O)COC4=CC=C(C=C4)Cl)Br
• Molecular Formula: C24H19BrClFN4O2S
• Molecular Weight: 561.9 g/mol

Description

N-((5-((4-bromobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(4-chlorophenoxy)acetamide is a useful research compound. Its molecular formula is C24H19BrClFN4O2S and its molecular weight is 561.85. The purity is usually 95%.
BenchChem offers high-quality N-((5-((4-bromobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(4-chlorophenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-((4-bromobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(4-chlorophenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Pesticide Applications

• Derivatives of N-aryl-2,4-dichlorophenoxyacetamide and N-alkyl-2,4-dichlorophenoxyacetamide have been characterized for their potential as pesticides. These compounds were analyzed using X-ray powder diffraction, indicating their structural integrity and potential utility in agricultural applications (Olszewska, Pikus, & Tarasiuk, 2008).

Antitumor Activity

• A study on new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems showed significant antitumor activity against a variety of human tumor cell lines. These compounds were synthesized using a 2-(4-aminophenyl)benzothiazole structure as a pharmacophoric group, highlighting the potential of structurally similar compounds in cancer research (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Activity

• Research on N-(6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl)-2-(4-(3-chloro-2-(substitutedphenyl)-4oxoazetidin-1-yl)-5-(pyridin-4-yl)-5-thio)acetamido-1,2,4-triazoles demonstrated antibacterial activity against several pathogens, including S. aureus and E. coli. These findings suggest the potential of related compounds in developing new antibacterial agents (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).

Anti-inflammatory Activity

• Novel derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and evaluated for anti-inflammatory activity. Among the derivatives, some showed significant to moderate anti-inflammatory effects, indicating the therapeutic potential of similar compounds in treating inflammatory conditions (Sunder & Maleraju, 2013).